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Cat. No.: B3037041

Get Quote

Introduction
Chloromethyl 2-ethylbutanoate is a versatile bifunctional molecule, categorized as an ester

of 2-ethylbutanoic acid and chloromethanol.[1] Its IUPAC name is chloromethyl 2-
ethylbutanoate.[2] This compound, with the molecular formula C₇H₁₃ClO₂ and a molecular

weight of approximately 164.63 g/mol , is of significant interest to researchers in organic

synthesis and drug development.[1][2][3] The presence of both an ester and a reactive

chloromethyl group imparts a dual reactivity that makes it a valuable intermediate. This guide

provides a comprehensive overview of its chemical properties, detailed synthesis and

purification protocols, mechanistic insights, and essential safety and handling procedures,

tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties
A clear understanding of the physicochemical properties of Chloromethyl 2-ethylbutanoate is

fundamental for its application in a laboratory setting. These properties dictate the choice of

solvents, reaction conditions, and purification methods.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3037041#bc-rfq
https://www.benchchem.com/product/b3037041/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chloromethyl-2-ethylbutanoate
https://www.chemistrysteps.com/fischer-esterification/
https://www.benchchem.com/product/b3037041/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chloromethyl-2-ethylbutanoate
https://www.benchchem.com/product/b3037041/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chloromethyl-2-ethylbutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/13138744
https://www.chemistrysteps.com/fischer-esterification/
https://pubchem.ncbi.nlm.nih.gov/compound/13138744
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7BKY7XJ4PG
https://www.benchchem.com/product/b3037041/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chloromethyl-2-ethylbutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name chloromethyl 2-ethylbutanoate PubChem[2]

Synonyms

Chloromethyl 2-ethylbutyrate,

2-ethylbutyric acid

chloromethyl ester, Butanoic

acid, 2-ethyl-, chloromethyl

ester

PubChem[2]

CAS Number 40930-71-0 PubChem[2]

Molecular Formula C₇H₁₃ClO₂ PubChem[2]

Molecular Weight 164.63 g/mol PubChem[2]

Appearance Expected to be a liquid Inferred from similar esters

SMILES CCC(CC)C(=O)OCCl PubChem[2]

InChIKey
AAACXXOAKLEEOX-

UHFFFAOYSA-N
PubChem[2]

Synthesis of Chloromethyl 2-ethylbutanoate
The synthesis of Chloromethyl 2-ethylbutanoate can be approached through two primary,

reliable methods: Fischer-Speier Esterification and the Acyl Chloride route. The choice between

these methods depends on the desired scale, available starting materials, and tolerance for

specific reaction conditions.

Method 1: Fischer-Speier Esterification
This classic acid-catalyzed esterification is a direct and atom-economical approach.[1][4] It

involves the reaction of 2-ethylbutanoic acid with chloromethanol in the presence of a strong

acid catalyst.[1] To drive the equilibrium towards the product, either an excess of one reactant

is used, or water, the byproduct, is removed.[4][5][6]

Reaction Scheme:
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Caption: Workflow for the synthesis of Chloromethyl 2-ethylbutanoate via the acyl chloride

route.

Purification
Purification of the crude Chloromethyl 2-ethylbutanoate is critical to remove unreacted

starting materials, byproducts, and any residual catalyst. The two most common methods are

fractional distillation and flash column chromatography.

Protocol 1: Purification by Fractional Distillation
This method is suitable for separating liquids with different boiling points and is often effective

for purifying esters.

[7][8][9][10]Detailed Experimental Protocol:

Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask,

a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser,

and a receiving flask.

Distillation: Place the crude Chloromethyl 2-ethylbutanoate in the distillation flask with a

few boiling chips or a magnetic stir bar. Heat the flask gently in a heating mantle.

Fraction Collection: Collect the fractions that distill over at a constant temperature, which

corresponds to the boiling point of the pure product. Discard any initial forerun that may

contain more volatile impurities.

Analysis: Analyze the purity of the collected fractions by gas chromatography (GC) or

nuclear magnetic resonance (NMR) spectroscopy.

Protocol 2: Purification by Flash Column
Chromatography
Flash column chromatography is a powerful technique for separating compounds based on

their polarity.

[11][12][13][14]Detailed Experimental Protocol:
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Solvent System Selection: Determine a suitable solvent system using TLC. The ideal system

should provide a retention factor (Rf) of approximately 0.3 for the desired product. A[11][13]

mixture of hexanes and ethyl acetate is a common starting point.

Column Packing: Pack a glass column with silica gel slurried in the chosen eluent.

Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully

load it onto the top of the silica gel bed.

Elution: Elute the column with the chosen solvent system, applying positive pressure (e.g.,

with compressed air) to increase the flow rate.

Fraction Collection and Analysis: Collect fractions and monitor them by TLC. Combine the

fractions containing the pure product.

Isolation: Remove the solvent from the combined pure fractions using a rotary evaporator to

yield the purified Chloromethyl 2-ethylbutanoate.

Mechanistic Insights
A deeper understanding of the reaction mechanisms provides the foundation for

troubleshooting and optimizing synthetic procedures.

Fischer-Speier Esterification Mechanism
The Fischer esterification proceeds through a nucleophilic acyl substitution mechanism.

Click to download full resolution via product page

Caption: Key steps in the esterification of an acyl chloride.

Nucleophilic Attack: The lone pair of electrons on the oxygen of the alcohol attacks the highly

electrophilic carbonyl carbon of the acyl chloride. 2[15][16]. Tetrahedral Intermediate: This

addition results in the formation of a tetrahedral intermediate with a negatively charged

oxygen and a positively charged oxygen.
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Elimination of Chloride: The lone pair on the negatively charged oxygen reforms the carbonyl

double bond, leading to the elimination of the chloride ion as a good leaving group.

Deprotonation: A base (such as pyridine or another molecule of the alcohol) removes the

proton from the oxonium ion to give the final ester product.

Applications in Research and Development
Chloromethyl 2-ethylbutanoate serves as a valuable building block in several areas of

chemical research.

Organic Synthesis: Its bifunctional nature allows for a variety of subsequent transformations.

The ester can be hydrolyzed or transesterified, while the chloromethyl group is susceptible to

nucleophilic substitution by a wide range of nucleophiles. T[1]his makes it a useful

intermediate for the synthesis of more complex molecules.

Prodrug Development: Chloromethyl esters are a well-known class of prodrug moieties. They

can be used to temporarily mask a carboxylic acid group in a drug molecule, increasing its

lipophilicity and potentially enhancing its absorption and pharmacokinetic profile. O[4]nce

absorbed, the ester is cleaved by esterases in the body to release the active drug.

Safety and Handling
As a responsible scientist, adherence to strict safety protocols is paramount when working with

any chemical, including Chloromethyl 2-ethylbutanoate.

GHS Hazard Classification:

[2]* H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.

Body Protection: A lab coat must be worn. For larger quantities, a chemical-resistant apron is

recommended.

Engineering Controls:

Ventilation: All manipulations of Chloromethyl 2-ethylbutanoate should be conducted in a

well-ventilated chemical fume hood.

Handling and Storage:

Avoid inhalation, ingestion, and contact with skin and eyes.

Keep the container tightly closed and store in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.

Ground and bond containers when transferring material to prevent static discharge.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Conclusion
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Chloromethyl 2-ethylbutanoate is a valuable and versatile chemical intermediate with

significant potential in organic synthesis and medicinal chemistry. A thorough understanding of

its properties, coupled with the careful application of the detailed synthetic and purification

protocols outlined in this guide, will enable researchers to effectively and safely utilize this

compound in their work. The mechanistic insights provided should empower scientists to

optimize reaction conditions and troubleshoot potential challenges, fostering innovation and

discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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